![molecular formula C35H41F6N3O6 B566169 N-2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethylsilodosin CAS No. 1453221-45-8](/img/structure/B566169.png)
N-2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethylsilodosin
Overview
Description
“N-2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethylsilodosin” is an impurity of Silodosin, which is an α1a-adrenoceptor antagonist . It has a molecular formula of C35H41F6N3O6 and a molecular weight of 713.718 .
Synthesis Analysis
The synthesis of “N-2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethylsilodosin” involves the use of 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethanol as an intermediate . The process involves the use of various reagents and follows a multi-step synthesis pathway .Molecular Structure Analysis
The molecular structure of “N-2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethylsilodosin” includes various functional groups and bonds. The molecule has a complex structure with multiple rings and chains .Scientific Research Applications
- Application : Researchers have explored the use of this compound in drug development due to its unique properties. By incorporating the trifluoroethyl group, drug molecules can exhibit altered fat solubility, enhanced metabolic stability, and improved biological activities. These modifications impact drug absorption, distribution, and receptor interactions .
- Application : Researchers have employed these ketimines in various organic synthesis reactions. Notably, they participate in cycloaddition reactions and cascade reactions, leading to diverse products with stereoselectivity. Understanding their reactivity and applications contributes to synthetic chemistry advancements .
- Application : The Zn-based complex derived from N-2,2,2-trifluoroethylisatin ketimines exhibits stimuli-responsive fluorescence. It responds to dual external stimuli such as mechanical force and pH. Researchers have incorporated this complex into thin films for potential use in luminescent sensors and optical antiforgery systems .
- Application : In pharmaceutical research, this compound serves as a foundation for synthesizing innovative drug candidates targeting various therapeutic areas. Its distinct chemical structure allows for diverse modifications and functionalizations .
- Application : A hypoxia-sensitive coordination compound, bis(2-(2′-benzothienyl)pyridinato-N,C3′)iridium, has been synthesized. Although not directly related to the mentioned compound, it highlights the importance of developing responsive systems for disease detection and treatment .
- Application : Beyond drug development, researchers continue to explore the applications of trifluoromethyl-containing compounds in functional materials, such as catalysts, ligands, and polymers. These materials have implications in various scientific and industrial contexts .
Medicinal Chemistry and Drug Development
Organic Synthesis Reactions
Fluorescent Materials and Sensors
Building Blocks for Innovative Drug Candidates
Hypoxia-Sensitive Coordination Compounds
Functional Materials and Beyond
Mechanism of Action
As an impurity of Silodosin, “N-2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethylsilodosin” may share similar mechanisms of action. Silodosin is an α1a-adrenoceptor antagonist, which means it works by blocking α1a-adrenoceptors, thereby relaxing the muscles in the prostate and bladder neck, making it easier to urinate .
properties
IUPAC Name |
5-[2-[bis[2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethyl]amino]propyl]-1-(3-hydroxypropyl)-2,3-dihydroindole-7-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H41F6N3O6/c1-24(19-25-20-26-11-13-44(12-6-16-45)32(26)27(21-25)33(42)46)43(14-17-47-28-7-2-4-9-30(28)49-22-34(36,37)38)15-18-48-29-8-3-5-10-31(29)50-23-35(39,40)41/h2-5,7-10,20-21,24,45H,6,11-19,22-23H2,1H3,(H2,42,46) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCFJJNFEEPMRAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC2=C(C(=C1)C(=O)N)N(CC2)CCCO)N(CCOC3=CC=CC=C3OCC(F)(F)F)CCOC4=CC=CC=C4OCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H41F6N3O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
713.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S)-5-[[Amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-[[(2R)-4-[(2-methylpropan-2-yl)oxyamino]-2-(naphthalen-2-ylmethyl)-4-oxobutanoyl]amino]pentanoic acid](/img/structure/B566089.png)
![2-[(4-Carboxyphenyl)methyl]-4-thiazolecarboxylic Acid](/img/structure/B566091.png)
![2-[(4-Aminophenyl)propan-2-yl]-4-thiazolecarboxylic Acid Hydrochloride](/img/structure/B566095.png)
